Cas no 371765-69-4 (4-(hydroxymethyl)-1-methyl-pyridin-2-one)

4-(Hydroxymethyl)-1-methyl-pyridin-2-one is a versatile pyridinone derivative characterized by its hydroxymethyl and methyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive hydroxyl group, which facilitates further derivatization. Its stable pyridinone core provides a robust scaffold for the development of bioactive molecules, including potential enzyme inhibitors or metal-chelating agents. The compound's solubility in polar solvents enhances its utility in aqueous reaction systems. Its well-defined structure and synthetic accessibility make it a valuable intermediate for medicinal chemistry and material science applications. Proper handling and storage under inert conditions are recommended to preserve its reactivity.

4-(hydroxymethyl)-1-methyl-pyridin-2-one structure

371765-69-4 structure

Product Name:4-(hydroxymethyl)-1-methyl-pyridin-2-one

CAS No:371765-69-4

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD17015931

CID:1018166

PubChem ID:45087818

Update Time:2025-06-13

4-(hydroxymethyl)-1-methyl-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinone,4-(hydroxymethyl)-1-methyl-(9CI)
- LogP
- 1-Methyl-2-oxo-1,2-dihydropyridine-4-methanol
- 4-(hydroxymethyl)-1-methylpyridine-2(1H)-one
- 4-(HYDROXYMETHYL)-1-METHYLPYRIDIN-2(1H)-ONE
- 4-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one
- 2(1H)-PYRIDINONE, 4-(HYDROXYMETHYL)-1-METHYL-
- ZBAXPNQGKAJZAZ-UHFFFAOYSA-N
- 9917AH
- PB18199
- 4-(Hydroxymethyl);-1-methylpyridin-2(1H);-one
- 4-HYDROXYMETHYL-1-METHYL-1H-PYRIDIN-2-ONE
- 4-(HYDRO
- 4-(hydroxymethyl)-1-methyl-pyridin-2-one
- 4-(HYDROXYMETHYL)-1-METHYLPYRIDIN-2-ONE
- WPA76569
- MFCD17015931
- CS-0051150
- SCHEMBL1743726
- DTXSID20666187
- AMY12097
- AKOS022182103
- A874168
- 371765-69-4
- AS-33544
- 2(1H)-pyridinone,4-(hydroxymethyl)-1-methyl-
- 4-(HYDROXYMETHYL)-1-METHYL-2(1H)-PYRIDINONE
- SY098587
- EN300-1663749
- DA-06360
- MDL： MFCD17015931
- Inchi： 1S/C7H9NO2/c1-8-3-2-6(5-9)4-7(8)10/h2-4,9H,5H2,1H3
- InChI Key： ZBAXPNQGKAJZAZ-UHFFFAOYSA-N
- SMILES： OCC1C=CN(C)C(C=1)=O

Computed Properties

Exact Mass: 139.06337
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: -0.9

Experimental Properties

PSA: 40.54

4-(hydroxymethyl)-1-methyl-pyridin-2-one Pricemore >>

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